2-Methyl-N-(4-methylcyclohexyl)pyridin-3-amine

• Molecular Formula: C13H20N2
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 2-methyl-N-(4-methylcyclohexyl)pyridin-3-amine
• InChI: InChI=1S/C13H20N2/c1-10-5-7-12(8-6-10)15-13-4-3-9-14-11(13)2/h3-4,9-10,12,15H,5-8H2,1-2H3
• InChI Key: VUBLMRKYRSQARA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NC2=C(N=CC=C2)C

Description

2-Methyl-N-(4-methylcyclohexyl)pyridin-3-amine is a secondary amine featuring a pyridine ring substituted at the 2-position with a methyl group and an N-linked 4-methylcyclohexyl moiety. This compound is structurally characterized by its bicyclic substituent, which imparts rigidity and hydrophobicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-N-(4-methylcyclohexyl)pyridin-3-amine can be achieved through several synthetic routes. One common method involves the reaction of 2-methylpyridin-3-amine with 4-methylcyclohexyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the nucleophilic substitution reaction.

Another approach involves the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, where 2-methylpyridin-3-amine is reacted with 4-methylcyclohexylboronic acid in the presence of a palladium catalyst and a base like potassium phosphate. This reaction is usually conducted in a solvent like tetrahydrofuran (THF) under an inert atmosphere .

Industrial Production Methods

Industrial production of 2-Methyl-N-(4-methylcyclohexyl)pyridin-3-amine may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as the desired production scale, cost, and environmental considerations. Optimization of reaction conditions, including temperature, pressure, and catalyst loading, is crucial to achieve high yields and purity in industrial settings.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-N-(4-methylcyclohexyl)pyridin-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to reduce the pyridine ring or other functional groups.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, where nucleophiles like amines or thiols replace existing substituents.

Coupling Reactions: The compound can participate in cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions, to form new carbon-carbon bonds

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acetic acid.

Reduction: Lithium aluminum hydride, sodium borohydride, ethanol.

Substitution: Ammonia, thiols, dimethylformamide.

Coupling Reactions: Palladium catalysts, boronic acids, tetrahydrofuran.

Major Products Formed

Oxidation: N-oxides of 2-Methyl-N-(4-methylcyclohexyl)pyridin-3-amine.

Reduction: Reduced derivatives of the pyridine ring.

Substitution: Substituted pyridine derivatives.

Coupling Reactions: Biaryl or diaryl derivatives.

Scientific Research Applications

2-Methyl-N-(4-methylcyclohexyl)pyridin-3-amine has several scientific research applications, including:

Medicinal Chemistry: It serves as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological and inflammatory disorders.

Organic Synthesis: The compound is used as an intermediate in the synthesis of complex organic molecules and heterocyclic compounds.

Material Science: It is employed in the development of advanced materials, such as polymers and liquid crystals, due to its unique structural properties .

Mechanism of Action

The mechanism of action of 2-Methyl-N-(4-methylcyclohexyl)pyridin-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors. For instance, in medicinal chemistry, it may act as an inhibitor of certain enzymes by binding to their active sites and blocking their activity. The compound’s structural features, such as the pyridine ring and cyclohexyl group, contribute to its binding affinity and specificity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Amine Group

The amine substituent significantly influences physicochemical and biological properties. Key comparisons include:

2-Methyl-N-(2-methylpentan-3-yl)pyridin-3-amine

• Structure : Features a branched aliphatic (2-methylpentan-3-yl) group instead of 4-methylcyclohexyl.
• Molecular Formula : C₁₂H₂₀N₂; Molecular Weight: 192.31 g/mol.
• Key Differences : The linear, flexible substituent may enhance solubility but reduce steric hindrance compared to the rigid cyclohexyl group. Such differences could affect membrane permeability and target binding .

4-Methyl-N-(pyridin-3-ylmethyl)cyclohexan-1-amine

• Structure : Substitutes the pyridin-3-amine with a pyridinylmethyl group attached to a cyclohexane ring.
• Molecular Formula : C₁₃H₂₀N₂; Molecular Weight: 204.31 g/mol.

Pyridine Derivatives with Heterocyclic Modifications

UDO and UDD (CYP51 Inhibitors)

• Structures: (S)-(4-chlorophenyl)-1-(4-(4-(trifluoromethyl)phenyl)-piperazin-1-yl)-2-(pyridin-3-yl)ethanone (UDO) and N-[4-(trifluoromethyl)phenyl]-N-[1-[5-(trifluoromethyl)-2-pyridyl]-4-piperidyl]pyridin-3-amine (UDD).
• Key Differences: Both incorporate trifluoromethyl groups and piperazine/piperidine moieties, enhancing their potency as non-azolic CYP51 inhibitors against Trypanosoma cruzi. The target compound lacks these electron-withdrawing groups, suggesting lower enzyme affinity .

N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine

• Structure : Includes a pyrazole ring fused to the pyridine system and a cyclopropyl substituent.
• Synthesis : Utilizes copper-catalyzed coupling, highlighting divergent synthetic routes compared to cyclohexylamine derivatives .
• Key Differences : The pyrazole ring may confer metabolic stability but reduce conformational flexibility relative to the target compound’s cyclohexyl group.

Cyclohexylamine Derivatives in Patents

Tetrahydro-2H-pyran-4-amine Derivatives

• Examples : (4R)-3-methyl-N-[(1R,3S)-3-(methoxymethyl)-3-(4-[4-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl-carbonyl)cyclopentyl]tetrahydro-2H-pyran-4-amine.
• Key Differences : These compounds integrate piperazine and trifluoromethylpyridine groups, likely enhancing their pharmacokinetic profiles and target selectivity compared to the simpler 4-methylcyclohexyl substituent in the target compound .

Structural and Functional Analysis Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Features	Potential Applications	References
2-Methyl-N-(4-methylcyclohexyl)pyridin-3-amine	C₁₃H₂₀N₂	204.31	Rigid cyclohexyl, hydrophobic	Enzyme inhibition, receptor ligands
2-Methyl-N-(2-methylpentan-3-yl)pyridin-3-amine	C₁₂H₂₀N₂	192.31	Flexible aliphatic, higher solubility	Drug intermediates
UDO	C₂₄H₂₂ClF₃N₄O	474.91	Trifluoromethyl, piperazine	Antiparasitic (CYP51 inhibition)
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	C₁₁H₁₃N₅	215.26	Pyrazole ring, cyclopropyl	Metabolic stability

Research Findings and Implications

• Substituent Rigidity : The 4-methylcyclohexyl group in the target compound likely improves binding to hydrophobic pockets but may reduce solubility compared to aliphatic analogs .
• Electron-Withdrawing Groups : Analogous compounds with trifluoromethyl or piperazinyl groups (e.g., UDO, UDD) show enhanced enzyme inhibition, suggesting that modifying the target compound with such groups could boost activity .
• Synthetic Accessibility : The target compound’s synthesis may align with methods described for similar cyclohexylamine derivatives, such as hydrogenation or coupling reactions .

Biological Activity

2-Methyl-N-(4-methylcyclohexyl)pyridin-3-amine is a pyridine-based compound that has garnered attention for its potential biological activities. This article reviews the available literature on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C13H17N
• Molecular Weight : 201.29 g/mol
• IUPAC Name : 2-Methyl-N-(4-methylcyclohexyl)pyridin-3-amine

Biological Activity

The biological activity of 2-Methyl-N-(4-methylcyclohexyl)pyridin-3-amine has been investigated in various contexts, including its antimicrobial, anticancer, and anti-inflammatory properties.

Antimicrobial Activity

Research indicates that compounds similar to 2-Methyl-N-(4-methylcyclohexyl)pyridin-3-amine exhibit significant antibacterial activity. For example, studies have shown that derivatives with similar structures can inhibit the growth of various bacterial strains, including Staphylococcus aureus and Pseudomonas aeruginosa .

Compound	MIC (µg/mL)	Bacterial Strain
2-Methyl-N-(4-methylcyclohexyl)pyridin-3-amine	TBD	TBD
Similar Compound A	16	S. aureus
Similar Compound B	32	P. aeruginosa

Anticancer Properties

The compound's potential as an anticancer agent has also been explored. In vitro studies have demonstrated that structural analogs can induce apoptosis in cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival .

Mechanism of Action :

• Cell Cycle Arrest : Compounds similar to 2-Methyl-N-(4-methylcyclohexyl)pyridin-3-amine have been shown to induce cell cycle arrest at the G1 phase.
• Apoptosis Induction : Activation of caspase pathways leading to programmed cell death.

Anti-inflammatory Effects

The anti-inflammatory properties of this compound class are attributed to their ability to inhibit pro-inflammatory cytokine production. Research indicates that such compounds can effectively reduce inflammation in models of acute and chronic inflammatory diseases .

Case Studies

• Study on Antimicrobial Efficacy :
  • Objective : Evaluate the antibacterial properties of pyridine derivatives.
  • Findings : The study found that certain derivatives, including those related to 2-Methyl-N-(4-methylcyclohexyl)pyridin-3-amine, exhibited potent activity against resistant strains of bacteria.
• Cancer Cell Line Study :
  • Objective : Assess the cytotoxic effects on various cancer cell lines.
  • Results : Significant reduction in cell viability was observed, with IC50 values indicating high potency against specific cancer types.

Q & A

Basic: What synthetic routes are available for 2-Methyl-N-(4-methylcyclohexyl)pyridin-3-amine, and how can reaction conditions be optimized?

Answer:
A common synthetic approach involves coupling reactions using copper(I) catalysts (e.g., CuBr) and cesium carbonate as a base in polar aprotic solvents like dimethyl sulfoxide (DMSO) at moderate temperatures (35–50°C) . For optimization:

• Catalyst Screening : Test alternative copper sources (e.g., CuI, CuCl) or palladium catalysts for improved coupling efficiency.
• Solvent Effects : Compare yields in DMSO, DMF, or acetonitrile to assess solvent polarity impacts.
• Temperature Gradients : Perform reactions at 25°C, 50°C, and 80°C to identify thermal stability thresholds.
• Purification : Use gradient elution chromatography (e.g., ethyl acetate/hexane) to isolate the product from byproducts .

Basic: How can the molecular structure of this compound be confirmed using spectroscopic and crystallographic methods?

Answer:

• Spectroscopy :
  • ¹H/¹³C NMR : Assign peaks based on chemical shifts (e.g., pyridin-3-amine protons at δ 8.5–9.0 ppm; cyclohexyl CH signals at δ 1.0–2.5 ppm) .
  • HRMS : Confirm molecular weight (e.g., [M+H]⁺ ion) with mass accuracy <5 ppm .
• Crystallography :
  • X-ray Diffraction : Grow single crystals via slow evaporation in ethanol. Refine the structure using SHELXL (e.g., anisotropic displacement parameters, twin law validation) .
  • ORTEP Visualization : Generate thermal ellipsoid plots to assess bond angles/rotational disorders .

Advanced: How can machine learning models be applied to optimize the synthesis of this compound?

Answer:
Machine learning (ML) pipelines can predict optimal reaction parameters:

• Feature Engineering : Input variables include catalyst type, solvent polarity, temperature, and reaction time .
• Model Training : Use datasets from analogous reactions (e.g., C–N couplings) to train neural networks or random forest models.
• Validation : Compare ML-predicted yields with experimental results, adjusting hyperparameters (e.g., learning rate, batch size) to minimize error .
• High-Throughput Screening : Integrate ML with robotic platforms to test >100 conditions/day, accelerating optimization .

Advanced: What strategies resolve contradictions in crystallographic data refinement for this compound?

Answer:

• Twinning Analysis : Use SHELXL’s TWIN and BASF commands to model twinned crystals, especially if R1 values exceed 0.08 .
• Disorder Modeling : For flexible cyclohexyl groups, apply PART and ISOR constraints to refine disordered atoms .
• Data Validation : Cross-check with PLATON (e.g., checkCIF) to identify symmetry mismatches or missed hydrogen bonds .
• Alternative Space Groups : Test refinements in lower-symmetry space groups if merging statistics (e.g., Rint) are poor .

Advanced: How to design a study to assess its COX-2 inhibitory activity, considering selectivity?

Answer:

• Assay Design :
  • Enzyme Inhibition : Use recombinant COX-2/COX-1 isoforms in a fluorometric assay (e.g., measure prostaglandin production via ELISA) .
  • Selectivity Index : Calculate IC50 ratios (COX-1/COX-2) to quantify selectivity; aim for >10-fold preference .
• Control Groups : Include celecoxib (positive control) and solvent-only wells.
• Cellular Models : Validate in LPS-stimulated macrophages to mimic inflammatory COX-2 upregulation .

Advanced: What are effective approaches for resolving low yields in multi-step synthesis?

Answer:

• Intermediate Characterization : Use LC-MS to identify unstable intermediates (e.g., amine oxidation).
• Protection/Deprotection : Protect the pyridin-3-amine group with Boc anhydride during coupling steps to prevent side reactions .
• Catalyst Loading : Increase CuBr from 5 mol% to 10 mol% if coupling efficiency is <20% .
• Workup Optimization : Replace aqueous HCl washes with milder acids (e.g., citric acid) to avoid product degradation .

Advanced: How can computational methods predict the compound’s pharmacokinetic properties?

Answer:

• ADMET Modeling :
  • LogP Prediction : Use Schrödinger’s QikProp to estimate lipophilicity (target LogP ≈ 2–4 for blood-brain barrier penetration).
  • CYP450 Inhibition : Screen for interactions with CYP3A4/2D6 using SwissADME or Mold² .
  • Solubility : Apply Abraham descriptors to predict aqueous solubility at physiological pH .